Cas no 17113-59-6 (Thiophene,tetrahydro-2-(1-methylethyl)-, 1,1-dioxide)

• Product Name: Thiophene,tetrahydro-2-(1-methylethyl)-, 1,1-dioxide
• CAS No: 17113-59-6
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 122102
• PubChem ID: 13525644
• Update Time: 2025-04-18

Thiophene,tetrahydro-2-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Thiophene,tetrahydro-2-(1-methylethyl)-, 1,1-dioxide
• Thiophene, tetrahydro-2-(1-methylethyl)-, 1,1-dioxide (9CI)
• 17113-59-6
• 2-Propan-2-ylthiolane 1,1-dioxide
• SCHEMBL6890783

• Inchi： 1S/C7H14O2S/c1-6(2)7-4-3-5-10(7,8)9/h6-7H,3-5H2,1-2H3
• InChI Key： XSRNRVDTABHHME-UHFFFAOYSA-N
• SMILES： S1(CCCC1C(C)C)(=O)=O

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14